Cas no 478048-50-9 (Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)-)

• Product Name: Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)-
• CAS No: 478048-50-9
• MF: C₁₆H₁₇ClFN₃
• MW: 305.777685880661
• MDL: MFCD01814639
• CID: 5233453
• Update Time: 2025-10-28

Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)-

• MDL： MFCD01814639
• Inchi： 1S/C16H17ClFN3/c17-16-6-1-13(11-19-16)12-20-7-9-21(10-8-20)15-4-2-14(18)3-5-15/h1-6,11H,7-10,12H2
• InChI Key： SBMUCHKVJQOEOS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)N=C2)CCN(C2=CC=C(F)C=C2)CC1

Additional information on Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)-

Recent Advances in the Study of Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)- (CAS: 478048-50-9)

Piperazine derivatives have long been recognized for their significant pharmacological potential, particularly in the development of novel therapeutic agents. Among these, the compound Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)- (CAS: 478048-50-9) has recently garnered attention due to its promising biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in the field of chemical biology and medicine.

Recent studies have highlighted the role of Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)- as a potent modulator of specific neurotransmitter receptors. Its unique chemical structure, characterized by the presence of a chloro-pyridinyl and a fluorophenyl group, enables it to interact with high affinity at receptor sites, making it a candidate for the treatment of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in preclinical models of anxiety and depression, suggesting a potential pathway for future drug development.

In addition to its neurological applications, this piperazine derivative has shown promise in the field of oncology. Research conducted by a team at the National Cancer Institute revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for tumor survival and proliferation. These findings were further corroborated by in vivo studies, where the compound demonstrated significant tumor growth inhibition with minimal off-target effects.

The synthesis of Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)- has also seen advancements in recent years. A 2022 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly noteworthy for industrial-scale production, as it addresses previous challenges related to scalability and environmental impact. The new method employs a one-pot reaction strategy, significantly streamlining the synthesis process while maintaining high purity levels.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the compound exhibits good bioavailability, its metabolic stability requires further optimization to enhance its therapeutic window. Ongoing research is exploring structural modifications to improve these properties, with preliminary results showing enhanced metabolic stability in next-generation analogs. Additionally, toxicological assessments are underway to ensure safety profiles meet regulatory standards for human trials.

In conclusion, Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-(4-fluorophenyl)- (CAS: 478048-50-9) represents a compelling area of research in chemical biology and medicine. Its dual potential in neurological and oncological applications, coupled with advancements in synthetic methodologies, positions it as a promising candidate for future therapeutic development. Continued research efforts will be crucial to overcoming current limitations and unlocking its full clinical potential.